Methyl 5-(acetylamino)-2-(morpholin-4-yl)benzoate

• Molecular Formula: C14H18N2O4
• Molecular Weight: 278.3 g/mol
• IUPAC Name: methyl 5-acetamido-2-morpholin-4-ylbenzoate
• InChI: InChI=1S/C14H18N2O4/c1-10(17)15-11-3-4-13(12(9-11)14(18)19-2)16-5-7-20-8-6-16/h3-4,9H,5-8H2,1-2H3,(H,15,17)
• InChI Key: YOWMMPDRXNHYSO-UHFFFAOYSA-N
• SMILES: CC(=O)NC1=CC(=C(C=C1)N2CCOCC2)C(=O)OC

Description

Methyl 5-(acetylamino)-2-(morpholin-4-yl)benzoate, commonly known as MAMBA, is a chemical compound that has gained significant attention in the field of medicinal chemistry. It is a synthetic compound that has been developed for its potential therapeutic applications in various diseases. MAMBA has been found to exhibit significant biological activity, making it an attractive candidate for further research.

Mechanism of Action

The mechanism of action of MAMBA is not fully understood, but it is believed to act by inhibiting the activity of various enzymes and signaling pathways involved in disease progression. MAMBA has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. It has also been shown to inhibit the activity of histone deacetylases (HDACs), enzymes involved in the regulation of gene expression.
Biochemical and Physiological Effects:
MAMBA has been found to exhibit significant biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators, such as prostaglandins and cytokines, in vitro and in vivo. MAMBA has also been found to induce apoptosis, or programmed cell death, in cancer cells. Additionally, MAMBA has been shown to improve cognitive function and reduce neuronal damage in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

MAMBA has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized and purified. It has also been extensively studied for its biological activity, making it a well-characterized compound for further research. However, MAMBA also has some limitations for lab experiments. It is a relatively complex compound that requires expertise in organic chemistry for its synthesis. Additionally, the mechanism of action of MAMBA is not fully understood, which may limit its potential therapeutic applications.

Future Directions

There are several future directions for the research on MAMBA. One area of research is the development of MAMBA derivatives with improved biological activity and pharmacokinetic properties. Another area of research is the investigation of the mechanism of action of MAMBA, which may provide insights into its potential therapeutic applications. Additionally, further research is needed to evaluate the safety and efficacy of MAMBA in animal models and clinical trials.

Synthesis Methods

The synthesis of MAMBA involves the reaction of 5-aminosalicylic acid with acetic anhydride and morpholine in the presence of a catalyst. The resulting product is further purified by recrystallization to obtain pure MAMBA. The synthesis of MAMBA is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

MAMBA has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. It has been found to exhibit significant anti-inflammatory and anti-cancer activity in vitro and in vivo. MAMBA has also been shown to possess potent neuroprotective properties, making it a potential candidate for the treatment of neurodegenerative diseases.